Cas no 2171936-77-7 (2-N-(butan-2-yl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamidoacetic acid
• CAS No: 2171936-77-7
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 5974190
• PubChem ID: 165522796
• Update Time: 2025-07-17

2-N-(butan-2-yl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamidoacetic acid
• EN300-1528385
• 2-[N-(butan-2-yl)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido]acetic acid
• 2171936-77-7

• Inchi： 1S/C26H28N4O5/c1-3-17(2)30(15-25(32)33)24(31)14-29-13-18(12-27-29)28-26(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-13,17,23H,3,14-16H2,1-2H3,(H,28,34)(H,32,33)
• InChI Key： LUULQDHBVANKTA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(N(CC(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-N-(butan-2-yl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamidoacetic acid

Research Brief on 2-N-(butan-2-yl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamidoacetic acid (CAS: 2171936-77-7)

The compound 2-N-(butan-2-yl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamidoacetic acid (CAS: 2171936-77-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its unique structural features. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrazole moiety suggests its utility in peptide synthesis and as a building block for more complex molecules. Researchers have successfully optimized the synthetic route to improve yield and purity, making it a viable candidate for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess its pharmacokinetic properties.

Another area of interest is the compound's role in targeted drug delivery systems. Due to its structural complexity, it can be functionalized to enhance drug solubility and bioavailability. Recent research has explored its conjugation with nanoparticles and other carriers to improve therapeutic efficacy and reduce off-target effects. These advancements could pave the way for novel treatment strategies in oncology and other disease areas.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as stability, toxicity, and scalability of synthesis need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to therapeutic applications.

In conclusion, 2-N-(butan-2-yl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamidoacetic acid represents a promising candidate in the field of medicinal chemistry. Its unique structural properties and biological activity warrant further investigation to unlock its full potential. Future research should focus on optimizing its pharmacological profile and exploring its applications in various therapeutic areas.